Cas no 18437-79-1 (Phosphine oxide,tris(4-fluorophenyl)-)

• Product Name: Phosphine oxide,tris(4-fluorophenyl)-
• CAS No: 18437-79-1
• MF: C₁₈H₁₂F₃OP
• MW: 332.256256103516
• CID: 154648
• PubChem ID: 295597
• Update Time: 2025-04-19

Phosphine oxide,tris(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide,tris(4-fluorophenyl)-
• 1-bis(4-fluorophenyl)phosphoryl-4-fluorobenzene
• tris(4-fluorophenyl)Phosphine oxide
• AB1010034
• AC1L6OI1
• NSC164997
• tri(4-fluorophenyl)phosphine oxide
• tris(4-fluorophenyl)phosphane oxide
• Tris-(4-fluor-phenyl)-phosphinoxid
• Tris(pfluorophenyl) phosphine oxide
• tris(p-fluorophenyl)phosphine oxide
• 18437-79-1
• tris(4-flourophenyl)phosphine oxide
• Tris(4-fluorophenyl)(oxo)-lambda~5~-phosphane
• NSC-164997
• SCHEMBL779999
• AKOS015951475
• FT-0733538
• DTXSID20304259

• Inchi： 1S/C18H12F3OP/c19-13-1-7-16(8-2-13)23(22,17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18/h1-12H
• InChI Key： VSJZSGXKNZYQPR-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)F)(C1C=CC(=CC=1)F)(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 332.05786
• Monoisotopic Mass: 332.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.32
• Melting Point: 80-81℃
• Boiling Point: 450.3°Cat760mmHg
• Flash Point: 226.1°C
• Refractive Index: 1.58
• PSA: 17.07
• LogP: 3.74330